Cas no 931036-29-2 (1-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]-4-(thiophen-2-yl)butan-1-one)

• Product Name: 1-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]-4-(thiophen-2-yl)butan-1-one
• CAS No: 931036-29-2
• MF: C₂₀H₂₄N₂O₃S₂
• MW: 404.546162605286
• CID: 6586515
• PubChem ID: 9496719
• Update Time: 2023-11-30

1-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]-4-(thiophen-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-4-(thiophen-2-yl)butan-1-one
• EN300-26601918
• 931036-29-2
• Z29527708
• 1-[4-(2-Phenylethenesulfonyl)piperazin-1-yl]-4-(thiophen-2-yl)butan-1-one

• Inchi： 1S/C20H24N2O3S2/c23-20(10-4-8-19-9-5-16-26-19)21-12-14-22(15-13-21)27(24,25)17-11-18-6-2-1-3-7-18/h1-3,5-7,9,11,16-17H,4,8,10,12-15H2/b17-11+
• InChI Key： XIXQTVNYEQHHRN-GZTJUZNOSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(CCCC2=CC=CS2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 404.12283498g/mol
• Monoisotopic Mass: 404.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes